2-chloro-6-fluoro-N-(4-methylcyclohexyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(4-methylcyclohexyl)benzamide
• InChI: InChI=1S/C14H17ClFNO/c1-9-5-7-10(8-6-9)17-14(18)13-11(15)3-2-4-12(13)16/h2-4,9-10H,5-8H2,1H3,(H,17,18)
• InChI Key: RTFWFIXINWVOKS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C14H17ClFNO
• Molecular Weight: 269.74 g/mol

Description

2-chloro-6-fluoro-N-(4-methylcyclohexyl)benzamide is a useful research compound. Its molecular formula is C14H17ClFNO and its molecular weight is 269.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 269.0982700 g/mol and the complexity rating of the compound is 292. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation of Fluorinated Compounds

The development of fluorine-18-labeled 5-HT1A antagonists explores the synthesis of various fluorinated derivatives for potential use in imaging and therapeutic applications. This research demonstrates the critical role of fluorinated compounds in enhancing the pharmacokinetic properties of molecules for medical imaging, particularly in positron emission tomography (PET) (Lang et al., 1999).

Fluorinated Heterocycles in Medicinal Chemistry

The synthesis of 2-Fluoro-1,4-benzoxazines and 2-Fluoro-1,4-benzoxazepin-5-ones via the nucleophilic vinylic substitution (S(N)V) reaction of gem-Difluoroenamides highlights the importance of fluorinated compounds in creating novel heterocycles. These structures are significant in medicinal chemistry due to their unique reactivity and potential biological activity (Meiresonne et al., 2015).

Antipathogenic Activity of Fluorinated Derivatives

Research on new thiourea derivatives, including compounds with fluorine atoms, has shown significant antipathogenic activity. These studies highlight the role of fluorinated compounds in developing antimicrobial agents, offering a promising avenue for new treatments against resistant strains (Limban et al., 2011).

Fluorine in Molecular Imaging

Fluorine-18-labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors with PET. This application demonstrates the crucial role of fluorinated compounds in molecular imaging, allowing for the non-invasive study of tumor biology and facilitating the development of targeted therapies (Tu et al., 2007).

Ortho-Fluorination in Synthesis

The use of Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination techniques, employing N-fluoro-2,4,6-trimethylpyridinium triflate as the fluorine source, underscores the synthetic utility of fluorinated compounds. This methodology facilitates the introduction of fluorine into aromatic compounds, highlighting its significance in creating complex molecules with enhanced properties for various applications (Wang et al., 2009).